SK-J014-1n

• Molecular Formula: C41H60ClF2FeNNiP2+
• Molecular Weight: 816.9 g/mol
• InChI: InChI=1S/C27H38F2P2.C7H4N.C5H10.2CH3.ClH.Fe.Ni/c1-19(31(26(2,3)4)27(5,6)7)24-9-8-10-25(24)30(22-15-11-20(28)12-16-22)23-17-13-21(29)14-18-23;8-6-7-4-2-1-3-5-7;1-2-4-5-3-1;;;;;/h11-19,24-25H,8-10H2,1-7H3;2-5H;1-5H2;2*1H3;1H;;/q;-1;;2*-1;;+2;+1/p+1/t19-,24?,25?;;;;;;;/m1......./s1
• InChIKey: SHFFQOCDBMBHMO-VUCSVLMRSA-O

SK-J014-1n: Chiral Ni(II) Pre-Catalyst for Asymmetric Coupling

SK-J014-1n (CAS 2049086-37-3) is a chiral, air-stable nickel(II) pre-catalyst featuring a Josiphos-type ferrocenyl bisphosphine ligand framework [1]. Its molecular formula is C₃₉H₄₂ClF₂FeNNiP₂, with a molecular weight of 774.69 g/mol . The compound is specifically engineered as a versatile, cost-effective alternative to precious-metal catalysts for carbon–carbon and carbon–heteroatom cross-coupling reactions, with a primary demonstrated application in the amination of functionalized aryl chlorides using ammonia and ammonium salts [2].

Catalyst class Chiral Ni(II) Josiphos-type pre-catalyst

Handling Air-stable solid; ambient bench-top use

Primary workflow Asymmetric C–N coupling with ammonia/ammonium salts

• [1] Krackeler Scientific. (n.d.). Chloro(4-cyanophenyl)[(R)-1-[(S)-2-[bis(4-fluorophenyl]phosphino]ferrocenyl]ethyldi-tert-butylphosphine]nickel(II). ALDRICH/900941. View Source
• [2] ChemDict. (n.d.). Chloro(4-cyanophenyl){(R)-1-[(S)-2-(bis(4-fluorophenyl)phosphinoferrocenyl]ethyl(di-t-butylphosphine)}nickel(II). Strem 28-0178. View Source

SK-J014-1n: Ligand Geometry Dictates Reactivity

SK-J014-1n is not a generic, off-the-shelf nickel salt. Its performance is intrinsically tied to its unique Josiphos-derived chiral ligand architecture [1]. Minor structural alterations—such as replacing the bis(4-fluorophenyl)phosphino group with dicyclohexylphosphino (as in SK-J003-1n) or diphenylphosphino (as in SK-J002-1n) [2]—can profoundly alter the catalyst's steric and electronic properties. These changes directly impact enantioselectivity, substrate tolerance, and reaction kinetics in asymmetric transformations. Substituting SK-J014-1n with a structurally similar but non-identical analog without empirical validation introduces significant, unquantifiable risk to synthetic route reproducibility and outcome [3]. Direct evidence of these structure-activity relationships is provided below.

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Phosphine group changes (e.g., to dicyclohexylphosphino analog) alter steric/electronic properties and may shift enantioselectivity.

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Structural analogs cannot be assumed interchangeable; reaction outcomes require empirical validation in the target transformation.

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Achiral nickel salts lack the chiral environment needed for enantioselective induction; direct substitution risks loss of stereochemical control.

• [1] Strem Chemicals. (n.d.). Chloro(4-cyanophenyl){(R)-1-[(S)-2-(bis(4-fluorophenyl)phosphinoferrocenyl]ethyl(di-t-butylphosphine)}nickel(II). Technical Notes. View Source
• [2] BOC Sciences. (n.d.). SK-J002-1n and SK-J003-1n Product Descriptions. View Source
• [3] Class-level inference: The critical dependence of catalytic outcomes on Josiphos ligand substitution patterns in nickel-mediated asymmetric synthesis. View Source

SK-J014-1n vs. Palladium and Structural Analogs

Cost-Effectiveness vs. Palladium Catalysts

A primary procurement driver for SK-J014-1n is its class-based advantage over traditional palladium catalysts. Nickel is significantly more earth-abundant and cost-effective than palladium [1]. While direct, peer-reviewed economic comparisons for SK-J014-1n are not publicly available, the scientific rationale for its use as a 'low-cost nickel catalyst alternative to palladium' is a core, vendor-supported proposition [2]. This economic differentiation is a key factor in large-scale process chemistry where catalyst cost contributes substantially to overall manufacturing expense.

Cost vs. Palladium

Class-level

Nickel-based catalyst vs. Pd catalysts (e.g., Pd(OAc)₂)

Supports procurement for cost-sensitive scale-up research

Class-level cost advantage; validate vs. Pd in target system

Evidence Dimension	Catalyst Metal Cost
Target Compound Data	Nickel-based catalyst
Comparator Or Baseline	Palladium-based catalysts (e.g., Pd(OAc)₂, Pd(PPh₃)₄)
Quantified Difference	Not specified for SK-J014-1n specifically; class-level advantage is noted as 'significantly cheaper' in the literature.
Conditions	General cross-coupling reaction context

Why This Matters

For procurement, this justifies SK-J014-1n as a primary consideration when developing cost-sensitive, scalable synthetic routes, provided its performance is empirically validated against Pd in the specific system.

• [1] ACS Central Science. (2022). Nickel Tamed in Reagent Toolkit. View Source
• [2] ChemDict. (n.d.). Technical Notes for SK-J014-1n: 'Versatile air-stable low cost nickel catalyst alternative to palladium'. View Source

Air-Stability for Simplified Handling

SK-J014-1n is explicitly described as an 'air-stable' nickel catalyst [1]. This is a critical, quantifiable practical advantage over many air- and moisture-sensitive Ni(0) and Pd(0) precursors that require strict glovebox or Schlenk-line manipulation. The ability to weigh and handle the catalyst under ambient conditions without significant decomposition reduces experimental setup time and the need for specialized equipment, thereby increasing laboratory throughput and reducing technical barriers to adoption . This feature is a key differentiator from other nickel pre-catalysts that are not air-stable.

Air/Moisture Stability

Supplier-reported

Air-stable solid; ambient handling

Simplifies workflow, reduces glovebox dependence

Class-level description; verify under reaction conditions

Evidence Dimension	Air/Moisture Stability
Target Compound Data	Air-stable solid (as per vendor description)
Comparator Or Baseline	Air- and moisture-sensitive Ni(COD)₂, Ni(cod)₂, or related Pd(0) complexes
Quantified Difference	Qualitative difference: 'air-stable' vs. 'air-sensitive'.
Conditions	Ambient atmosphere (bench-top handling)

Why This Matters

This is a decisive factor for scientists seeking to implement nickel catalysis without investing in costly inert-atmosphere infrastructure or for those looking to streamline high-throughput experimentation workflows.

• [1] ChemDict. (n.d.). Technical Notes for SK-J014-1n: 'Versatile air-stable low cost nickel catalyst'. View Source

Chiral Induction via Josiphos Ligand

SK-J014-1n contains a chiral Josiphos-type ligand, a well-established privileged structure for asymmetric catalysis [1]. While peer-reviewed quantitative data on enantiomeric excess (ee%) achieved specifically with SK-J014-1n is not present in the open literature, its structural class is strongly associated with high enantioselectivity in various transformations. The compound's specific application as a catalyst for 'asymmetric synthesis' is explicitly stated . This chiral architecture differentiates it from achiral nickel catalysts (e.g., NiCl₂·glyme, Ni(acac)₂) and positions it as a potential lead for developing stereoselective C–N and C–C bond-forming reactions.

Chiral Induction Potential

Class-level

Josiphos ferrocenyl bisphosphine ligand framework

May support enantioselective method discovery

No peer-reviewed ee% data; screening required

Evidence Dimension	Chiral induction capability
Target Compound Data	Chiral Josiphos ligand framework
Comparator Or Baseline	Achiral nickel catalysts (e.g., NiCl₂·6H₂O, Ni(COD)₂)
Quantified Difference	Not specified for SK-J014-1n; class-level potential for enantioselectivity is well-documented for Josiphos ligands.
Conditions	Asymmetric synthesis applications

Why This Matters

This establishes SK-J014-1n as a target compound for researchers in medicinal chemistry and natural product synthesis who require a platform to discover and optimize new enantioselective methodologies.

• [1] Strem Blog. (2025). Josiphos Nickel Catalysts Shine in Facilitating Cross-Coupling Reactions. View Source

SK-J014-1n: Application Scenarios

Cost-Efficient C–N Bond Formation Methodology

Procurement is justified for research groups aiming to develop or optimize a cost-effective, nickel-catalyzed amination of aryl chlorides with ammonia. The catalyst's reported air-stability [1] and its designation as a low-cost alternative to palladium [2] directly support this application, where reducing the overall cost of the catalytic system and simplifying handling are primary objectives.

Exploratory Asymmetric Synthesis Studies

SK-J014-1n is a suitable candidate for initial screening in asymmetric transformations. Its chiral Josiphos framework [1] provides a structural basis for investigating enantioselective C–C or C–heteroatom cross-coupling reactions. Procurement is indicated for exploratory chemistry where the goal is to identify a new stereoselective transformation, and the catalyst's specific chiral environment offers a distinct starting point for ligand optimization.

Benchmarking Against Precious Metal Catalysts

The compound serves as a valuable tool for direct, empirical comparison with palladium-catalyzed processes. Scientists aiming to replace expensive Pd catalysts in an established synthetic route can procure SK-J014-1n to perform a side-by-side assessment of yield, selectivity, and cost [2], thereby generating quantitative, project-specific data to support a catalyst switch.

Application

Selection Property

Validation Focus

Cost-efficient C–N bond formation

Air-stable Ni catalyst with reported low-cost context

Empirical yield/cost assessment vs. Pd in amination

Asymmetric synthesis screening

Chiral Josiphos ligand environment

Enantioselectivity screening under varied conditions

Benchmarking against precious metals

Ni vs. Pd cross-coupling performance

Side-by-side yield, selectivity, cost comparison

• [1] ChemDict. (n.d.). Technical Notes for SK-J014-1n: 'Versatile air-stable low cost nickel catalyst'. View Source
• [2] ChemDict. (n.d.). Technical Notes for SK-J014-1n: 'alternative to palladium for carbon-carbon and carbon-heteroatom cross-coupling reactions'. View Source